Cas no 98142-86-0 (5-Isothiazolecarboxylic acid, 3-methyl-, hydrazide)

• Product Name: 5-Isothiazolecarboxylic acid, 3-methyl-, hydrazide
• CAS No: 98142-86-0
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• CID: 1002413
• Update Time: 2024-02-06

5-Isothiazolecarboxylic acid, 3-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 3-methyl-, hydrazide
• 3-methyl-isothiazole-5-carboxylic acid hydrazide

• Inchi： 1S/C5H7N3OS/c1-3-2-4(10-8-3)5(9)7-6/h2H,6H2,1H3,(H,7,9)
• InChI Key： PNDQAEIGGXPLBR-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 157.031
• Monoisotopic Mass: 157.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• pka: 11.22±0.10(Predicted)